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Compound of Interest

Compound Name: 4-Methylbenzophenone

Cat. No.: B132839 Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Methylbenzophenone

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methylbenzophenone, specifically its melting and boiling points. The information is tailored for

researchers, scientists, and professionals in drug development, offering precise data, detailed

experimental methodologies, and a clear visual representation of the determination process.

Core Physical Properties
4-Methylbenzophenone is a white to off-white crystalline solid at room temperature. Its

physical characteristics are crucial for its handling, formulation, and application in various

scientific and industrial contexts.

Data Presentation
The melting and boiling points of 4-Methylbenzophenone, as documented in scientific

literature, are summarized below. It is noteworthy that 4-Methylbenzophenone can exist in two

crystalline forms, a stable α-form and a metastable β-form, which exhibit different melting

points.[1][2]
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Physical Property Value Conditions

Melting Point (α-form, stable) 59.5 °C[3][4] 760.00 mm Hg

56.5-57 °C[1][5] -

Melting Point (β-form,

metastable)
55 °C[1][2] -

Boiling Point 326 °C[1][2][5] 760.00 mm Hg (lit.)

328.10 °C[3] 760.00 mm Hg (est.)

Experimental Protocols
The determination of melting and boiling points is a fundamental procedure for the

characterization and purity assessment of a chemical compound. The following are detailed

methodologies for these measurements.

Determination of Melting Point (Capillary Method)
This method is widely used for the determination of the melting point of a crystalline solid.[6][7]

[8][9][10]

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., paraffin oil)

4-Methylbenzophenone sample (finely powdered)

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the 4-Methylbenzophenone is finely ground into a

powder.[7]

Capillary Tube Filling: The open end of a capillary tube is pressed into the powdered sample.

The tube is then tapped gently to pack the solid into the closed end, aiming for a sample

height of 1-2 mm.[6][10]

Apparatus Setup: The filled capillary tube is attached to a thermometer, ensuring the sample

is aligned with the thermometer bulb. This assembly is then immersed in a heating bath (e.g.,

oil bath in a Thiele tube).[6][9]

Heating: The heating bath is heated gently and steadily. The rate of heating should be slow,

approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

[7][9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure substance, this range should be narrow.

Determination of Boiling Point (Siwoloboff Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.[8]

Since 4-Methylbenzophenone is a solid at room temperature, it must first be melted to apply

this method.

Apparatus and Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with paraffin oil)

4-Methylbenzophenone sample

Procedure:
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Sample Preparation: A small amount of 4-Methylbenzophenone is placed in the small test

tube and gently heated until it melts.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the molten

sample in the test tube.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a heating bath.

Heating: The bath is heated gradually. As the temperature rises, the air trapped in the

capillary tube will expand and escape as a slow stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. The heat source is then removed, and the bath is allowed to cool

slowly.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid just

begins to enter the capillary tube is recorded as the boiling point of the substance.[11] This is

the point where the vapor pressure of the liquid equals the atmospheric pressure.[11]

Process Visualization
The logical workflow for the determination of the physical properties of 4-
Methylbenzophenone is illustrated in the diagram below.
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Workflow for Physical Property Determination of 4-Methylbenzophenone

Sample Preparation

Melting Point Determination

Boiling Point Determination

Data Analysis

Obtain 4-Methylbenzophenone Sample

Grind Sample to Fine Powder
(for Melting Point)

Melt Sample
(for Boiling Point)

Pack Capillary Tube

Place Inverted Capillary in Molten Sample

Mount on Thermometer in Heating Bath

Heat Slowly and Observe

Record Melting Range

Compare with Literature Values

Mount on Thermometer in Heating Bath

Heat Until Rapid Bubbling

Cool and Observe Liquid Entry

Record Boiling Point

Assess Purity

Click to download full resolution via product page

Caption: Workflow for Determining Melting and Boiling Points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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